N1-benzyl-N2-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-benzyl-N-[[1-(dimethylcarbamoyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H26N4O3/c1-21(2)18(25)22-10-8-15(9-11-22)13-20-17(24)16(23)19-12-14-6-4-3-5-7-14/h3-7,15H,8-13H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: MWWMQHJWQUPORG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)CNC(=O)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

N1-benzyl-N2-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)oxalamide is a compound that has been synthesized for scientific research purposes. It is a member of the oxalamide family, which has been studied extensively for its potential as a drug candidate.

Scientific Research Applications

Orexin Receptor Antagonism and Binge Eating

Research on compounds targeting orexin receptors (OXRs) suggests a significant role in modulating feeding, arousal, stress, and drug abuse. Studies have shown that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating (BE) and possibly other eating disorders with a compulsive component. This suggests the potential of N1-benzyl-N2-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)oxalamide, if it interacts similarly with OXRs, to influence feeding behavior and stress response mechanisms (Piccoli et al., 2012).

Cytochrome P450 Enzyme Interaction

The oxidative metabolism of therapeutic agents is crucial for their pharmacokinetic profiles, involving multiple enzymes like Cytochrome P450s. Understanding how compounds like this compound interact with these enzymes could be essential for predicting drug interactions and metabolic pathways, potentially guiding the development of novel antidepressants (Hvenegaard et al., 2012).

Molecular Interaction with CB1 Cannabinoid Receptor

Investigations into compounds interacting with the CB1 cannabinoid receptor can inform the development of treatments for conditions modulated by this receptor, including pain, obesity, and neurological disorders. The structural and functional insights gained from these studies might help to explore the therapeutic potential of this compound in modulating CB1 receptor activity (Shim et al., 2002).

Selective Neuropeptide Y Y1 Receptor Antagonists

Research into benzimidazoles as selective neuropeptide Y (NPY) Y1 receptor antagonists, aimed at developing antiobesity drugs, highlights the importance of receptor selectivity in drug development. The structural modification strategies and receptor binding studies could provide valuable insights for the application of this compound in targeting metabolic and obesity-related pathways (Zarrinmayeh et al., 1998).